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Compound of Interest

Compound Name: TH5487

Cat. No.: B611329 Get Quote

For researchers, scientists, and drug development professionals utilizing TH5487, a selective

inhibitor of 8-oxoguanine DNA glycosylase 1 (OGG1), adherence to stringent safety and

disposal protocols is paramount to ensure a safe laboratory environment and compliance with

regulatory standards. While a specific Safety Data Sheet (SDS) for TH5487 containing detailed

disposal procedures was not publicly available at the time of this writing, this document

provides essential guidance based on the known chemical properties of TH5487 and general

best practices for handling research-grade chemical compounds.

It is imperative that users obtain the official Safety Data Sheet (SDS) from their specific vendor

before handling and disposing of TH5487.

Key Chemical and Physical Properties
A summary of the known quantitative data for TH5487 is presented below for easy reference.

This information is crucial for understanding its behavior and potential interactions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b611329?utm_src=pdf-interest
https://www.benchchem.com/product/b611329?utm_src=pdf-body
https://www.benchchem.com/product/b611329?utm_src=pdf-body
https://www.benchchem.com/product/b611329?utm_src=pdf-body
https://www.benchchem.com/product/b611329?utm_src=pdf-body
https://www.benchchem.com/product/b611329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₉H₁₈BrIN₄O₂ N/A

Molecular Weight 541.18 g/mol [1]

IC₅₀ 342 nM for OGG1 [1][2]

Solubility
In DMSO: up to 60 mg/mL

(with warming)
[1]

In Water: Insoluble N/A

In Ethanol: Insoluble N/A

Appearance Solid N/A

Storage
Stock solution: -80°C for up to

2 years; -20°C for up to 1 year.
[2]

Health and Safety Information
As with any chemical compound used in a laboratory setting, appropriate personal protective

equipment (PPE) should be worn at all times when handling TH5487. This includes, but is not

limited to:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation. Avoid direct contact with skin and eyes. In case of accidental

contact, flush the affected area with copious amounts of water and seek medical attention if

irritation persists.
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The proper disposal of TH5487 and its associated waste must be carried out in accordance

with all local, state, and federal regulations. The following step-by-step guidance is based on

general best practices for chemical waste disposal and should be adapted to comply with your

institution's specific policies and the information provided in the vendor-supplied SDS.

Step 1: Waste Segregation

Solid Waste: Unused or expired TH5487 powder should be collected in a clearly labeled,

sealed container designated for solid chemical waste.

Liquid Waste: Solutions of TH5487 (e.g., dissolved in DMSO) should be collected in a

separate, labeled, and sealed container for liquid chemical waste. Do not mix with other

incompatible waste streams.

Contaminated Materials: All materials that have come into contact with TH5487, such as

pipette tips, gloves, and bench paper, should be considered contaminated and disposed of in

a designated solid chemical waste container.

Step 2: Labeling

All waste containers must be clearly and accurately labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "TH5487"

The concentration (if applicable)

The primary hazard(s) (as determined from the SDS)

The date of accumulation

Step 3: Storage

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure that the storage area is well-ventilated and that incompatible waste types are

segregated.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b611329?utm_src=pdf-body
https://www.benchchem.com/product/b611329?utm_src=pdf-body
https://www.benchchem.com/product/b611329?utm_src=pdf-body
https://www.benchchem.com/product/b611329?utm_src=pdf-body
https://www.benchchem.com/product/b611329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 4: Disposal

Arrange for the collection and disposal of the chemical waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. Never dispose of TH5487 down the drain or in the regular trash.

Experimental Workflow for Handling and Disposal
The following diagram illustrates a logical workflow for the safe handling and disposal of

TH5487 in a research setting.
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TH5487 Safe Handling and Disposal Workflow.
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Signaling Pathway Inhibition by TH5487
TH5487 is a selective inhibitor of OGG1, a key enzyme in the base excision repair (BER)

pathway that recognizes and removes the oxidative DNA lesion 8-oxoguanine (8-oxoG). By

inhibiting OGG1, TH5487 prevents the repair of this lesion, which can have downstream effects

on cellular processes, including inflammation.
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Inhibitory Action of TH5487 on the OGG1 Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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